Cas no 1220033-77-1 (3-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride)

• Product Name: 3-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride
• CAS No: 1220033-77-1
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 1078012
• PubChem ID: 56831090
• Update Time: 2025-10-10

3-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride
• 3-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride
• AKOS015847682
• 4-((3-(tert-Butyl)phenoxy)methyl)piperidine hydrochloride
• 1220033-77-1
• 4-((3-(tert-Butyl)phenoxy)methyl)piperidinehydrochloride
• 4-[(3-tert-butylphenoxy)methyl]piperidine;hydrochloride

• MDL： MFCD13561103
• Inchi： 1S/C16H25NO.ClH/c1-16(2,3)14-5-4-6-15(11-14)18-12-13-7-9-17-10-8-13;/h4-6,11,13,17H,7-10,12H2,1-3H3;1H
• InChI Key： NPTXYGUQQQIXOF-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC(=C1)C(C)(C)C)CC1CCNCC1

Computed Properties

• Exact Mass: 283.1702921g/mol
• Monoisotopic Mass: 283.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride

Comprehensive Overview of 3-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride (CAS No. 1220033-77-1)

3-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride (CAS No. 1220033-77-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique tert-butyl and piperidinylmethyl functional groups, has garnered significant attention due to its potential applications in drug development and molecular design. Researchers often explore its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways.

The structural features of 3-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride make it a valuable building block in medicinal chemistry. The piperidine moiety is a common pharmacophore found in many FDA-approved drugs, contributing to its versatility in drug discovery. Recent studies highlight its relevance in the development of novel G-protein-coupled receptor (GPCR) modulators, a hot topic in contemporary pharmacology. GPCRs are critical targets for treating conditions like chronic pain, inflammation, and neurodegenerative diseases, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, CAS No. 1220033-77-1 is also investigated for its physicochemical properties. The ether linkage and hydrochloride salt form enhance its solubility and stability, making it suitable for formulation studies. These attributes are particularly relevant in the context of drug delivery systems, a rapidly growing field driven by advancements in nanotechnology and biocompatible materials. Researchers frequently search for compounds like this to improve bioavailability and reduce side effects in next-generation therapeutics.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The tert-butyl group is known to influence lipophilicity, which can enhance blood-brain barrier penetration—a key factor in designing drugs for Alzheimer's, Parkinson's, and other CNS disorders. This aligns with the increasing public focus on mental health and neurodegenerative diseases, as evidenced by rising search queries related to "neuroprotective agents" and "blood-brain barrier permeability."

From a synthetic chemistry perspective, 3-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride serves as a model compound for studying structure-activity relationships (SAR). Its modular structure allows for easy derivatization, enabling researchers to explore how subtle changes impact biological activity. This is particularly valuable in fragment-based drug design, a strategy gaining traction in the pharmaceutical industry due to its efficiency in identifying lead compounds.

Environmental and regulatory considerations also play a role in the compound's applications. With growing emphasis on green chemistry, researchers are exploring sustainable synthesis routes for derivatives of CAS No. 1220033-77-1. This includes catalytic methods and solvent-free reactions, addressing the demand for eco-friendly processes in chemical manufacturing. Such trends resonate with global initiatives to reduce the environmental footprint of pharmaceutical production.

In summary, 3-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride (CAS No. 1220033-77-1) is a multifaceted compound with broad relevance in modern science. Its applications span drug discovery, material science, and sustainable chemistry, making it a subject of ongoing research and innovation. As the scientific community continues to uncover its potential, this compound remains a key player in addressing some of the most pressing challenges in healthcare and technology.